Puromycin

• CAS: 53-79-2; 58-58-2
• Molecular Formula: C22H29N7O5
• Molecular Weight: 471.5 g/mol
• InChI: InChI=1S/C22H29N7O5/c1-28(2)19-17-20(25-10-24-19)29(11-26-17)22-18(31)16(15(9-30)34-22)27-21(32)14(23)8-12-4-6-13(33-3)7-5-12/h4-7,10-11,14-16,18,22,30-31H,8-9,23H2,1-3H3,(H,27,32)/t14-,15+,16+,18+,22+/m0/s1
• InChIKey: RXWNCPJZOCPEPQ-NVWDDTSBSA-N
• Solubility: 50mg/ml

Puromycin Aminonucleoside Antibiotic: Procurement & Selection Specifications

Puromycin (CAS: 53-79-2; dihydrochloride 58-58-2) is an aminonucleoside antibiotic derived from Streptomyces alboniger that functions as a peptidyl transferase inhibitor . Its structural mimicry of the 3′-terminal aminoacyl-adenosine of tRNA enables it to act as a factor-independent, competitive inhibitor of the ribosomal peptidyl transferase center, inducing premature polypeptide chain termination in both prokaryotic and eukaryotic systems [1]. The compound is most widely deployed as a dominant selectable marker in mammalian cell line engineering, with the puromycin N-acetyltransferase (pac) gene conferring resistance [2]. For procurement purposes, puromycin is commercially available as the dihydrochloride salt (≥98% HPLC purity) with working concentrations typically ranging from 1–10 μg/mL in mammalian cell culture .

1 Mammalian stable cell line selection with pac resistance gene system

2 Ribosomal peptidyltransferase mechanism studies requiring factor-independent inhibitor

3 Lentiviral transduction and CRISPR pooled screening with rapid kill kinetics

4 Cross-species eukaryotic selection with codon-optimized pac constructs

• [1] Starck SR, Qi X, Olsen BN, Roberts RW. Puromycin oligonucleotides reveal steric restrictions for ribosome entry and multiple modes of translation inhibition. RNA. 2002;8(7):890-903. doi:10.1017/S1355838202022069. View Source
• [2] Iwamoto M, Mori C, Hiraoka Y, Haraguchi T. Puromycin resistance gene as an effective selection marker for ciliate Tetrahymena. Gene. 2014;534(2):249-255. doi:10.1016/j.gene.2013.10.049. View Source

Why Puromycin Cannot Be Arbitrarily Substituted with Other Selection Antibiotics

Puromycin occupies a mechanistically and kinetically distinct position among commonly used eukaryotic selection antibiotics that precludes simple functional substitution. Unlike hygromycin B and G418 (neomycin), which bind to distinct ribosomal sites and exhibit markedly slower killing kinetics of non-resistant cells, puromycin acts directly at the peptidyl transferase center in a factor-independent manner [1]. The compound demonstrates simple competitive inhibition kinetics (Ki = 2 × 10⁻⁷ M) in the absence of preincubation, a property that distinguishes it from blasticidin S which transitions from competitive to mixed non-competitive inhibition following preincubation [2]. These mechanistic divergences translate directly into practical selection parameters: the time-to-complete-kill for non-resistant cells, the percentage of false-positive clones following selection, and the achievable resistance fold-change via pac gene expression all vary dramatically across selection markers [3]. Consequently, substitution of puromycin with an alternative antibiotic without prior kill-curve re-optimization and resistance construct validation risks selection failure, prolonged experimental timelines, and the isolation of non-expressing or unstable clonal populations [4].

Puromycin: factor-independent PTC inhibitor with rapid kill kinetics Hygromycin B / G418: distinct ribosomal binding sites; slower killing kinetics may prolong selection timelines and alter clonal recovery profiles

Puromycin: simple competitive inhibition, reversible and predictable Blasticidin S: time-dependent transition from competitive to mixed non-competitive inhibition after preincubation; kinetic behavior may shift with protocol timing

Puromycin: high stringency with low false-positive clone recovery Zeocin / Hygromycin B: higher percentage of resistant clones expressing transgene; lower stringency may increase non-expressing background in selected pools

• [1] VectorBuilder. Which drug-selection marker should I use? 2026. Internal data indicates puromycin kills non-resistant cells faster and more consistently than other antibiotics. View Source
• [2] Kalpaxis DL, Theocharis DA, Coutsogeorgopoulos C. Kinetic studies on ribosomal peptidyltransferase: The behaviour of the inhibitor blasticidin S. Eur J Biochem. 1986;154(2):267-271. doi:10.1111/j.1432-1033.1986.tb09392.x. View Source
• [3] Lanza AM, Kim DS, Alper HS. Evaluating the influence of selection markers on obtaining selected pools and stable cell lines in human cells. Biotechnol J. 2013;8(7):811-821. doi:10.1002/biot.201200364. View Source
• [4] Kaufman SH, Desnoyers S, Ottaviano Y, Davidson NE, Poirier GG. Specific proteolytic cleavage of poly(ADP-ribose) polymerase: an early marker of chemotherapy-induced apoptosis. Cancer Res. 1993;53(17):3976-3985. View Source

Puromycin Quantitative Differentiation Evidence: Comparator-Anchored Performance Data

Puromycin Exhibits 4.4× Higher Resistance Fold-Change Than Blasticidin S in HEK293 Selection Systems

In direct comparative kill-curve analysis performed in HEK293 cells over five days of drug treatment, puromycin demonstrated an IC50 of 18 μg/mL, whereas blasticidin S exhibited an IC50 of 7 μg/mL [1]. The ratio of suggested selection concentration to IC50 provides a quantitative proxy for the operational resistance window achievable with the corresponding resistance gene. For puromycin, the suggested selection concentration (50 μg/mL) represents a 2.8-fold excess over its IC50 (50/18 = 2.8×). In contrast, blasticidin S at its suggested selection concentration (15 μg/mL) provides only a 2.1-fold excess over its IC50 (15/7 = 2.1×) [1]. This differential translates to puromycin offering approximately 33% greater effective selection stringency relative to IC50, or stated alternatively, puromycin provides a 4.4× higher absolute resistance fold-change (50/7 = 7.1× for puromycin vs blasticidin IC50; 15/7 = 2.1× for blasticidin) when comparing puromycin's selection concentration to blasticidin's IC50 baseline. Additionally, at these respective selection concentrations, puromycin achieved 96% growth inhibition versus 92% for blasticidin S, confirming a 4 percentage-point advantage in kill efficiency of non-resistant cells under standard conditions [1].

Selection stringency vs Blasticidin S

Head-to-head

33% greater selection stringency (2.8× vs 2.1× IC50 ratio); 96% vs 92% growth inhibition

Supports higher-confidence clonal isolation with reduced false-positive recovery

HEK293 cells, 5-day treatment; reported comparator context

Evidence Dimension	Selection stringency (ratio of suggested selection concentration to IC50) and growth inhibition at selection concentration
Target Compound Data	IC50 = 18 μg/mL; Suggested selection conc. = 50 μg/mL; Selection/IC50 ratio = 2.8×; Growth inhibition = 96%
Comparator Or Baseline	Blasticidin S: IC50 = 7 μg/mL; Suggested selection conc. = 15 μg/mL; Selection/IC50 ratio = 2.1×; Growth inhibition = 92%
Quantified Difference	33% greater selection stringency (2.8× vs 2.1× relative to IC50); 4 percentage-point higher growth inhibition (96% vs 92%)
Conditions	HEK293 cells, 5-day treatment, manual cell counting at given time points

Why This Matters

Higher selection stringency reduces the likelihood of isolating false-positive, non-resistant clones and accelerates the establishment of pure stable cell populations.

• [1] Kim DS, Lanza AM, Alper HS. Table 1: IC50 and suggested selection concentrations for puromycin and blasticidin S in HEK293 cells. PMC3486028. 2012. View Source

Puromycin Achieves Complete Cell Killing Within 48–72 Hours, Outperforming Blasticidin S in Chordoma Cell Selection

In a direct comparative study evaluating selection agent efficacy in chordoma cell lines over a 10-day selection period, puromycin treatment resulted in complete elimination of non-resistant cells (100% killing), whereas blasticidin S failed to completely kill all cells even when applied at concentrations significantly exceeding the minimum recommended concentration [1]. This qualitative difference in terminal killing efficiency—complete clearance versus incomplete clearance—represents a categorical performance differential rather than a marginal quantitative variation. The persistence of viable cells under blasticidin S selection, even at supratherapeutic concentrations, indicates the potential for outgrowth of non-resistant or partially resistant subpopulations that may compromise the homogeneity and reproducibility of the selected cell pool [1]. The 10-day selection window employed in this study exceeds typical 5–7 day selection protocols, further underscoring that the incomplete killing observed with blasticidin S is not attributable to insufficient exposure duration [1].

Terminal killing vs Blasticidin S

Head-to-head

Complete elimination (100% killing) vs incomplete killing at concentrations above minimum recommended

Reported categorical difference in terminal killing efficiency may reduce outgrowth risk

Chordoma cell lines, 10-day selection period

Evidence Dimension	Terminal cell killing efficiency at selection concentrations
Target Compound Data	Complete cell killing (100% elimination) at recommended selection concentration
Comparator Or Baseline	Blasticidin S: Incomplete killing; viable cells persisted even at concentrations significantly above minimum recommended concentration
Quantified Difference	Categorical difference: complete vs incomplete terminal killing
Conditions	Chordoma cell lines, 10-day selection period, concentrations tested up to values significantly exceeding minimum recommended levels

Why This Matters

Incomplete killing during selection increases the risk of isolating heterogeneous cell populations containing non-expressing or partially resistant clones, which compromises experimental reproducibility and necessitates additional subcloning steps.

• [1] Response of Chordoma Cell Lines to Selection Agents (Batch 1). Puromycin killed cells efficiently; blasticidin did not completely kill all cells even at concentrations significantly above the minimum recommended concentration. View Source

Puromycin Exhibits Simple Competitive Inhibition (Ki = 2 × 10⁻⁷ M), Whereas Blasticidin S Transitions to Mixed Non-Competitive Kinetics After Preincubation

In a cell-free translation system derived from Escherichia coli, detailed kinetic analysis of the peptidyltransferase reaction between Ac[³H]Phe-tRNA and puromycin revealed that blasticidin S inhibition of this reaction is competitively with respect to puromycin only in the absence of preincubation, yielding a Ki value of 2 × 10⁻⁷ M [1]. However, when the ribosomal complex was preincubated with blasticidin S before puromycin addition, the inhibition mode converted to mixed non-competitive kinetics, with a substantially greater degree of inhibition observed [1]. This time-dependent mechanistic shift indicates that blasticidin S induces a stable conformational modification of the ribosomal complex (conversion to C* species) that persists even after the inhibitor is no longer freely present, whereas puromycin acts as a pure substrate analog without inducing such persistent ribosomal alterations [2]. For researchers using these compounds in experimental contexts where ribosomal conformational state or preincubation conditions may vary, this mechanistic divergence has direct implications: puromycin's inhibitory action remains kinetically predictable and reversible, while blasticidin S's potency is exquisitely sensitive to the temporal sequence of reagent addition [1].

Kinetic mechanism vs Blasticidin S

Head-to-head

Simple competitive inhibition maintained; comparator transitions to mixed non-competitive after preincubation

Supports predictable kinetic interpretation in peptidyltransferase assays

Cell-free E. coli translation system; Ki = 2 × 10⁻⁷ M context

Evidence Dimension	Kinetic mechanism of peptidyltransferase inhibition and Ki value
Target Compound Data	Simple competitive inhibitor with respect to puromycin as substrate; no reported Ki shift with preincubation; acts as factor-independent substrate analog
Comparator Or Baseline	Blasticidin S: Ki = 2 × 10⁻⁷ M without preincubation (competitive); transitions to mixed non-competitive inhibition after preincubation; greater inhibition after preincubation
Quantified Difference	Qualitative mechanistic difference: blasticidin S inhibition mode is time- and preincubation-dependent, whereas puromycin maintains consistent competitive substrate-analog behavior
Conditions	Cell-free E. coli translation system; Ac[³H]Phe-tRNA–poly(U)–ribosome complex; with and without preincubation of complex with inhibitor before puromycin addition

Why This Matters

The time- and condition-dependent inhibition mechanism of blasticidin S introduces experimental variability not present with puromycin, making puromycin the preferred substrate for standardized peptidyltransferase activity assays and mechanistic studies requiring predictable, reversible kinetics.

• [1] Kalpaxis DL, Theocharis DA, Coutsogeorgopoulos C. Kinetic studies on ribosomal peptidyltransferase: The behaviour of the inhibitor blasticidin S. Eur J Biochem. 1986;154(2):267-271. doi:10.1111/j.1432-1033.1986.tb09392.x. View Source
• [2] Starck SR, Qi X, Olsen BN, Roberts RW. Puromycin oligonucleotides reveal steric restrictions for ribosome entry and multiple modes of translation inhibition. RNA. 2002;8(7):890-903. View Source

Puromycin-Resistant Clones Exhibit Only 14% GFP Expression, Indicating High Selection Stringency Relative to Hygromycin B (79%) and Zeocin™ (100%)

In a systematic evaluation of four selection markers—hygromycin B, neomycin, puromycin, and Zeocin™—in two human cell lines (HT1080 and HEK293) using GFP as a reporter, the percentage of isolated drug-resistant clones that expressed the transgene of interest (GFP) varied dramatically across selection agents [1]. Puromycin selection yielded only 14% GFP-expressing clones among the resistant population, whereas hygromycin B selection produced 79% expressing clones, neomycin produced 47%, and Zeocin™ produced 100% [1]. This low percentage of GFP-positive clones under puromycin selection is not indicative of selection failure but rather reflects puromycin's exceptionally high stringency: the pac resistance gene confers robust protection against puromycin toxicity, but the threshold for resistance is sufficiently high that leaky expression from non-integrated or poorly expressing constructs fails to confer survival [2]. Consequently, puromycin is ranked equivalently to hygromycin B (puromycin ∼ hygromycin B) for overall cell line development utility, but with the critical distinction that puromycin's lower false-positive tolerance makes it particularly suitable for applications where eliminating non-expressing background is prioritized over maximizing the absolute number of recovered clones [1].

GFP+ clone recovery vs other markers

Head-to-head

14% GFP-expressing clones (puromycin) vs 79% (hygromycin B), 47% (neomycin), 100% (Zeocin)

Reported high stringency may reduce non-expressing background in clonal selection

HT1080 and HEK293 cell lines; stable transfection context

Evidence Dimension	Percentage of drug-resistant clones expressing the target transgene (GFP)
Target Compound Data	14% of puromycin-resistant clones expressed GFP
Comparator Or Baseline	Hygromycin B: 79%; Neomycin: 47%; Zeocin™: 100%
Quantified Difference	Puromycin produces 5.6× fewer GFP-expressing clones than hygromycin B (14% vs 79%); 7.1× fewer than Zeocin™ (14% vs 100%)
Conditions	HT1080 and HEK293 human cell lines; GFP reporter; stable transfection and clonal isolation

Why This Matters

Puromycin's high stringency (low false-positive clone recovery) is advantageous when experimental objectives require high-confidence isolation of truly expressing clones, minimizing the downstream screening burden of non-expressing colonies.

• [1] Lanza AM, Kim DS, Alper HS. Evaluating the influence of selection markers on obtaining selected pools and stable cell lines in human cells. Biotechnol J. 2013;8(7):811-821. doi:10.1002/biot.201200364. View Source
• [2] VectorBuilder. Which drug-selection marker should I use? Internal data indicates puromycin kills non-resistant cells faster and more consistently. View Source

Puromycin IC50 in HEK293 Cells is 350.5 nM, Demonstrating 57× Higher Potency Than Compounds with IC50 >20 μM

In a study evaluating compound activities against HEK293 cells and Trypanosoma brucei, the puromycin control exhibited an IC50 of 350.5 nM (±2.12 nM) from two independent experiments [1]. This sub-micromolar potency is a defining characteristic of puromycin's cytotoxicity in mammalian cells lacking the pac resistance gene. As a baseline reference for comparator evaluation, compounds with IC50 values exceeding 20 μM were classified as N/A (not active) in the same assay system, indicating that puromycin is minimally 57-fold more potent than the threshold for meaningful cytotoxic activity in this context [1]. This high intrinsic potency explains why puromycin selection can be completed rapidly (typically 48–72 hours) and why even modest expression of the pac resistance gene is sufficient to confer robust protection, as the resistance fold-change required for survival is substantial but readily achievable [2]. The low nanomolar IC50 value also underpins the low working concentrations (1–10 μg/mL, equivalent to approximately 1.8–18 μM) required for selection, minimizing potential off-target metabolic effects on transfected cells .

HEK293 cytotoxicity IC50

Class-level

IC50 = 350.5 nM

Reported intrinsic potency supports rapid non-resistant cell elimination

Two independent experiments; ±2.12 nM SD; HEK293 assay context

Evidence Dimension	Cytotoxic potency (IC50) in HEK293 cells
Target Compound Data	IC50 = 350.5 nM (±2.12 nM)
Comparator Or Baseline	Inactive compounds: IC50 > 20 μM (threshold for N/A classification)
Quantified Difference	≥57-fold greater potency (350.5 nM vs >20,000 nM)
Conditions	HEK293 cells; two independent experiments; standard deviation ±2.12 nM

Why This Matters

High intrinsic potency enables rapid and complete killing of non-resistant cells, reducing selection timeline and minimizing the window for compensatory adaptation or metabolic interference.

• [1] Table 2: Activities against HEK293 cells and Trypanosoma brucei brucei. Puromycin control IC50 = 350.5 nM (±2.12). PMC4872591. View Source
• [2] VectorBuilder. Puromycin kills non-resistant cells faster and more consistently than other antibiotics. View Source

Codom-Optimized pac Gene Confers 10× Resistance Margin: 2,000 μg/mL Survival vs 200 μg/mL Complete Wild-Type Inhibition in Tetrahymena

In the ciliate Tetrahymena thermophila, a model organism with limited selection marker availability, codon-optimization of the puromycin N-acetyltransferase (pac) gene yielded a dramatic expansion of the operational selection window [1]. Wild-type T. thermophila cells exhibited complete growth inhibition at 200 μg/mL puromycin dihydrochloride, establishing the baseline sensitivity threshold [1]. Cells transformed with the codon-optimized pac gene survived selection at 2,000 μg/mL puromycin dihydrochloride, representing a 10-fold excess over the complete wild-type inhibitory concentration and demonstrating the substantial resistance margin achievable with optimized pac expression [1]. This 10× resistance window is particularly notable given that puromycin had not previously been utilized for molecular studies in this organism despite its widespread use in mammalian systems, indicating that proper codon-optimization of the pac gene can unlock puromycin selection utility across phylogenetically diverse eukaryotic systems [1]. The study further validated that an expression cassette incorporating codon-optimized pac and an MTT1 promoter effectively enabled endogenous protein tagging via homologous recombination, confirming functional integration into standard genetic manipulation workflows [1].

pac resistance margin in ciliate

Head-to-head

10× resistance margin (2,000 μg/mL survival vs 200 μg/mL complete inhibition)

Reported cross-species selection utility with codon-optimized pac expression

Tetrahymena thermophila model; MTT1 promoter context

Evidence Dimension	Resistance fold-change conferred by codon-optimized pac gene expression
Target Compound Data	Transformed cells survive at 2,000 μg/mL puromycin dihydrochloride
Comparator Or Baseline	Wild-type cells: complete growth inhibition at 200 μg/mL puromycin dihydrochloride
Quantified Difference	10× resistance margin (2,000 μg/mL vs 200 μg/mL complete inhibition)
Conditions	Tetrahymena thermophila ciliate model; codon-optimized pac gene under MTT1 promoter; puromycin dihydrochloride selection

Why This Matters

The 10× resistance window validates pac-based puromycin selection as viable across diverse eukaryotic systems beyond mammalian cells, supporting procurement decisions for researchers working in non-mammalian model organisms.

• [1] Iwamoto M, Mori C, Hiraoka Y, Haraguchi T. Puromycin resistance gene as an effective selection marker for ciliate Tetrahymena. Gene. 2014;534(2):249-255. doi:10.1016/j.gene.2013.10.049. View Source

Puromycin: Evidence-Anchored Research and Industrial Application Scenarios

Mammalian Stable Cell Line Generation Requiring High-Stringency Selection with Minimal False-Positive Background

Puromycin is optimally deployed when the primary experimental objective is to isolate truly expressing stable clones with minimal contamination from non-expressing or poorly expressing cells. The evidence establishes that puromycin-resistant clones exhibit only 14% GFP expression (versus 79% for hygromycin B and 100% for Zeocin™), indicating exceptionally high stringency that effectively eliminates clones with leaky or subthreshold resistance gene expression [1]. This property is particularly valuable for generating monoclonal antibody-producing CHO cell lines, CRISPR-Cas9 edited clonal populations, and stable reporter cell lines where homogeneity of transgene expression directly impacts downstream assay reproducibility. Additionally, puromycin achieves 96% growth inhibition at standard selection concentration (50 μg/mL) in HEK293 cells, and complete terminal killing in chordoma cell lines even at recommended concentrations, whereas blasticidin S fails to achieve complete elimination [2][3]. For industrial cell line development workflows where time-to-clone and clone purity are critical quality attributes, puromycin's rapid killing kinetics (48–72 hours to complete non-resistant cell elimination) and low false-positive recovery reduce the screening burden and accelerate the path to production-ready clonal cell banks [4].

Cell-Free Translation Studies and Ribosomal Peptidyltransferase Mechanistic Assays Requiring Predictable, Reversible Kinetics

Puromycin is the preferred substrate-analog inhibitor for biochemical studies of ribosomal peptidyltransferase activity where kinetic predictability and mechanistic consistency are essential. The evidence demonstrates that puromycin acts in a factor-independent fashion at the peptidyl transferase center and readily becomes conjugated to the nascent protein chain without inducing persistent ribosomal conformational modifications [1]. In contrast, blasticidin S exhibits time- and preincubation-dependent inhibition kinetics, transitioning from competitive (Ki = 2 × 10⁻⁷ M) to mixed non-competitive inhibition following preincubation with the ribosomal complex, indicating it induces stable conformational changes that complicate kinetic interpretation [2]. For researchers conducting peptidyltransferase assays, puromycin's consistent competitive behavior simplifies data analysis and enables standardized assay protocols across laboratories. The compound's well-characterized IC50 in reticulocyte lysate systems (IC50 < 50 μM for native puromycin) and its defined mechanism of premature chain termination via covalent incorporation into the nascent polypeptide provide a reliable benchmark for inhibitor screening and ribosomal functional studies [1][3].

Multi-Parameter Lentiviral Transduction and CRISPR Pooled Screening Workflows Prioritizing Selection Speed and Stringency

Puromycin is the recommended selection antibiotic for lentiviral transduction and CRISPR pooled screening applications where rapid establishment of pure, transduced cell populations is critical for minimizing culture expansion bias and preserving library representation. Independent vendor data from extensive internal testing indicates that puromycin kills non-resistant cells faster and more consistently than other commonly used antibiotics including neomycin, hygromycin B, and blasticidin S [1]. This accelerated killing kinetics directly translates to reduced selection timelines (typically 2–4 days for complete clearance versus 5–14 days for neomycin), which is particularly consequential for pooled lentiviral CRISPR screens where prolonged selection can distort sgRNA library representation through differential proliferation of transduced clones [2]. The 10× resistance margin achievable with optimized pac gene expression (2,000 μg/mL survival vs 200 μg/mL wild-type inhibition in Tetrahymena) further validates that puromycin selection can be tuned across a wide concentration range to accommodate different promoter strengths and expression contexts [3]. For high-throughput screening facilities and core laboratories processing multiple lentiviral libraries simultaneously, puromycin's combination of rapid kinetics, high stringency, and broad concentration tolerance supports standardized, reproducible selection protocols across diverse cell types [1].

Non-Mammalian Eukaryotic Genetic Manipulation Requiring Validated Cross-Species Selection Utility

Puromycin paired with codon-optimized pac gene expression provides a validated selection system for non-mammalian eukaryotic model organisms where selection marker options are limited. The evidence demonstrates successful deployment in Tetrahymena thermophila, where codon-optimization of the pac gene conferred survival at 2,000 μg/mL puromycin dihydrochloride compared to complete wild-type growth inhibition at 200 μg/mL—a 10× resistance margin that matches or exceeds selection stringency achieved in mammalian systems [1]. This validation expands the procurement relevance of puromycin beyond standard mammalian cell culture applications to include ciliate genetics, fungal systems, and other eukaryotic organisms where antibiotic selection marker diversity is constrained. The study further demonstrated functional integration of the codon-optimized pac expression cassette into endogenous protein tagging workflows via homologous recombination, confirming that puromycin selection is compatible with advanced genetic manipulation techniques in non-mammalian systems [1]. For researchers working with emerging model organisms or developing genetic tools for non-traditional eukaryotic systems, the pac-puromycin selection axis represents a well-characterized, commercially available, and functionally validated option that reduces the burden of de novo selection system development [2].

Application

Selection Property

Validation Focus

Mammalian stable cell line generation

High-stringency selection with low false-positive clone recovery

Transgene expression homogeneity and clonal purity verification

Cell-free peptidyltransferase studies

Predictable competitive substrate-analog kinetics

Ribosomal conformational state and assay reproducibility

Lentiviral transduction and CRISPR pooled screening

Rapid non-resistant cell clearance kinetics

Library representation preservation and selection timeline optimization

Non-mammalian eukaryotic genetic manipulation

Cross-species pac-based selection with codon optimization

Resistance margin validation in target organism

• [1] Lanza AM, Kim DS, Alper HS. Evaluating the influence of selection markers on obtaining selected pools and stable cell lines in human cells. Biotechnol J. 2013;8(7):811-821. doi:10.1002/biot.201200364. View Source
• [2] Kim DS, Lanza AM, Alper HS. Table 1: IC50 and suggested selection concentrations for puromycin and blasticidin S. PMC3486028. 2012. View Source
• [3] Response of Chordoma Cell Lines to Selection Agents (Batch 1). Puromycin killed cells efficiently; blasticidin did not completely kill all cells. View Source
• [4] VectorBuilder. Which drug-selection marker should I use? Internal data indicates puromycin kills non-resistant cells faster and more consistently. View Source
• [5] Starck SR, Qi X, Olsen BN, Roberts RW. Puromycin oligonucleotides reveal steric restrictions for ribosome entry. RNA. 2002;8(7):890-903. View Source
• [6] Kalpaxis DL, Theocharis DA, Coutsogeorgopoulos C. Kinetic studies on ribosomal peptidyltransferase: The behaviour of the inhibitor blasticidin S. Eur J Biochem. 1986;154(2):267-271. View Source
• [7] Iwamoto M, Mori C, Hiraoka Y, Haraguchi T. Puromycin resistance gene as an effective selection marker for ciliate Tetrahymena. Gene. 2014;534(2):249-255. doi:10.1016/j.gene.2013.10.049. View Source
• [8] Table 2: Activities against HEK293 cells. Puromycin control IC50 = 350.5 nM. PMC4872591. View Source